Cas no 6628-22-4 (3,4-Dimethyl-5-pyrazolone)

• Product Name: 3,4-Dimethyl-5-pyrazolone
• CAS No: 6628-22-4
• MF: C₅H₈N₂O
• MW: 112.129820823669
• CID: 509466
• PubChem ID: 97947
• Update Time: 2025-09-23

3,4-Dimethyl-5-pyrazolone Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,2,4-dihydro-4,5-dimethyl-
• 3,4-Dimethyl-5-pyrazolone
• 4,5-Dimethyl-3H-pyrazol-3-one
• 2,4-DIHYDRO-4,5-DIMETHYL-3H-PYRAZOL-3-ONE
• 3,4-DIMETHYL-4,5-DIHYDRO-1H-PYRAZOL-5-ONE
• 3,4-DIMETHYLPYRAZOLIN-5-ONE
• 3,4-dimethyl-1,4-dihydropyrazol-5-one
• 3,4-Dimethyl-2-pyrazolin-5-one
• 3,4-Dimethyl-Δ2-pyrazol-5-one
• NSC 60554
• 2-Pyrazolin-5-one, 3,4-dimethyl-
• AKOS016051646
• 3,4-dime-thylpyrazolin-5-one
• EINECS 229-608-6
• 3H-Pyrazol-3-one,4-dihydro-4,5-dimethyl-
• DTXSID501271100
• 6628-22-4
• AKOS001723773
• F85607
• NSC60554
• NSC-60554
• SCHEMBL16091737
• 4,5-Dimethyl-2,4-dihydro-3H-pyrazol-3-one
• MFCD00085556
• 3,4-Dimethyl-5-pyrazolinone
• SCHEMBL369909
• FT-0667546
• 3,4-dimethyl-1H-pyrazol-5(4H)-one
• 2-Pyrazolin-5-one,4-dimethyl-
• 3H-Pyrazol-3-one, 2,4-dihydro-4,5-dimethyl-
• 4,5-Dimethyl-2,4-dihydro-3H-pyrazol-3-one #
• 3,4-Dimethyl-d2-pyrazol-5-one
• DB-081201

• MDL： MFCD00085556
• Inchi： 1S/C5H8N2O/c1-3-4(2)6-7-5(3)8/h3H,1-2H3,(H,7,8)
• InChI Key： PRCIXKQBKWRGMA-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(C)=NN1

Computed Properties

• Exact Mass: 112.06400
• Monoisotopic Mass: 112.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• Density: 1.25
• Melting Point: 271-272 ºC
• PSA: 41.46000
• LogP: -0.10740

Additional information on 3,4-Dimethyl-5-pyrazolone

Comprehensive Overview of 3,4-Dimethyl-5-pyrazolone (CAS No. 6628-22-4): Properties, Applications, and Industry Trends

3,4-Dimethyl-5-pyrazolone (CAS No. 6628-22-4) is a heterocyclic organic compound belonging to the pyrazolone family. This versatile chemical intermediate has garnered significant attention in pharmaceutical, agrochemical, and material science research due to its unique structural properties. The compound's molecular formula, C₅H₈N₂O, features a five-membered ring with two methyl groups at positions 3 and 4, contributing to its stability and reactivity profile.

Recent studies highlight the growing demand for pyrazolone derivatives in drug discovery, particularly as building blocks for anti-inflammatory and analgesic agents. The 3,4-dimethyl substitution pattern enhances the compound's lipophilicity, making it valuable for optimizing drug bioavailability. Researchers are actively exploring its potential in designing novel enzyme inhibitors, with particular interest in COX-2 selective compounds that could offer improved therapeutic profiles.

In material science, 3,4-Dimethyl-5-pyrazolone serves as a precursor for advanced coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a bidentate ligand allows for the creation of complex architectures with potential applications in gas storage, catalysis, and sensor technologies. The compound's thermal stability (decomposition point >200°C) makes it suitable for high-temperature synthesis processes.

The synthesis of CAS 6628-22-4 typically involves the condensation of ethyl acetoacetate with hydrazine derivatives, followed by methylation. Recent process optimization efforts focus on green chemistry principles, including solvent-free reactions and catalytic methods that reduce waste generation. Analytical characterization commonly employs HPLC-MS and NMR spectroscopy, with the compound showing characteristic peaks at 2.1 ppm (methyl protons) and 1650 cm^-1 (C=O stretch) in ¹H NMR and IR spectra respectively.

From a commercial perspective, the global market for pyrazolone intermediates is projected to grow at 5.8% CAGR through 2030, driven by pharmaceutical applications. Manufacturers are addressing increasing demand through continuous flow chemistry implementations that improve yield and purity. Quality control specifications typically require ≥98% purity, with residual solvent levels below ICH guidelines.

Environmental and safety assessments of 3,4-Dimethyl-5-pyrazolone indicate favorable profiles compared to similar heterocycles. The compound demonstrates biodegradability under aerobic conditions (60% degradation in 28 days per OECD 301B) and low bioaccumulation potential (log P_ow = 1.2). These characteristics align with growing industry emphasis on sustainable chemistry and regulatory compliance.

Emerging research explores the compound's potential in energy storage systems, particularly as redox-active components for organic batteries. The pyrazolone ring's electron-rich nature enables reversible redox reactions, with theoretical studies suggesting possible applications in flow battery electrolytes. This aligns with global interest in renewable energy technologies and grid-scale storage solutions.

For researchers working with CAS 6628-22-4, proper storage recommendations include protection from moisture (maintaining relative humidity below 40%) and storage at ambient temperature in amber glass containers. The compound exhibits good stability under these conditions, with shelf life exceeding 24 months when properly sealed. Handling should follow standard laboratory practices, using appropriate personal protective equipment.

Analytical method development for 3,4-Dimethyl-5-pyrazolone quantification has advanced significantly, with recent publications describing UHPLC methods achieving detection limits below 0.1 μg/mL. These sensitive techniques support quality control in pharmaceutical manufacturing and environmental monitoring applications. Method validation parameters typically demonstrate excellent linearity (R² > 0.999) across concentration ranges relevant to industrial applications.

The scientific literature documents over 200 patents referencing pyrazolone derivatives since 2020, highlighting ongoing innovation. Particular focus areas include modified release formulations and combination therapies utilizing the compound's pharmacophore properties. Patent analysis reveals growing IP activity in Asian markets, reflecting shifting geographic trends in fine chemical development.

Future research directions for 3,4-Dimethyl-5-pyrazolone may explore its potential in bioconjugation chemistry for antibody-drug conjugates or as a scaffold for PET tracer development. The compound's balanced hydrophilicity/lipophilicity makes it particularly interesting for radiopharmaceutical applications requiring blood-brain barrier penetration. These developments align with precision medicine trends and personalized therapeutic approaches.